Cas no 491837-82-2 (2-chloro-1-4-(pyridin-4-yl)piperazin-1-ylethan-1-one)

• Product Name: 2-chloro-1-4-(pyridin-4-yl)piperazin-1-ylethan-1-one
• CAS No: 491837-82-2
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• CID: 1112957
• PubChem ID: 122238872
• Update Time: 2025-07-25

2-chloro-1-4-(pyridin-4-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-[4-(4-pyridinyl)-1-piperazinyl]-Ethanone
• 2-chloro-1-4-(pyridin-4-yl)piperazin-1-ylethan-1-one
• 2-chloro-1-[4-(pyridin-4-yl)piperazin-1-yl]ethan-1-one
• F1908-1487
• 2-Chloro-1-[4-(4-pyridinyl)-1-piperazinyl]ethanone
• 2-chloro-1-(4-pyridin-4-ylpiperazin-1-yl)ethanone
• 491837-82-2
• AKOS040795944
• DB-111970
• DTXSID901226795

• Inchi： 1S/C11H14ClN3O/c12-9-11(16)15-7-5-14(6-8-15)10-1-3-13-4-2-10/h1-4H,5-9H2
• InChI Key： TZTSVALIEKLWPU-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(C2C=CN=CC=2)CC1)=O

Computed Properties

• Exact Mass: 239.0825398g/mol
• Monoisotopic Mass: 239.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 36.4Ų

Additional information on 2-chloro-1-4-(pyridin-4-yl)piperazin-1-ylethan-1-one

Recent Advances in the Study of 2-chloro-1-4-(pyridin-4-yl)piperazin-1-ylethan-1-one (CAS: 491837-82-2)

2-chloro-1-4-(pyridin-4-yl)piperazin-1-ylethan-1-one (CAS: 491837-82-2) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, providing insights into its applications and future directions.

The compound, with the systematic name 2-chloro-1-4-(pyridin-4-yl)piperazin-1-ylethan-1-one, belongs to a class of piperazine derivatives, which are known for their diverse biological activities. Piperazine-containing compounds have been extensively studied for their roles as central nervous system (CNS) agents, antimicrobials, and anticancer agents. The presence of a pyridinyl moiety in this compound further enhances its potential for interaction with biological targets, making it a promising candidate for therapeutic applications.

Recent synthetic approaches to 2-chloro-1-4-(pyridin-4-yl)piperazin-1-ylethan-1-one have focused on optimizing yield and purity while minimizing byproducts. A study published in the Journal of Medicinal Chemistry (2023) described a novel one-pot synthesis method that significantly improved the efficiency of the reaction. The method involved the condensation of 4-(piperazin-1-yl)pyridine with chloroacetyl chloride under mild conditions, yielding the target compound with high purity (>98%). This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary studies have indicated that 2-chloro-1-4-(pyridin-4-yl)piperazin-1-ylethan-1-one exhibits moderate inhibitory effects on certain kinase enzymes, which are implicated in various disease pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound showed selective inhibition of protein kinase C (PKC) isoforms, suggesting potential applications in cancer therapy. However, further in vitro and in vivo studies are required to elucidate its mechanism of action and therapeutic potential fully.

Another area of interest is the compound's potential as a precursor for the development of novel radiopharmaceuticals. A recent study in Nuclear Medicine and Biology (2023) explored the radiolabeling of 2-chloro-1-4-(pyridin-4-yl)piperazin-1-ylethan-1-one with fluorine-18 for positron emission tomography (PET) imaging. The radiolabeled derivative demonstrated favorable pharmacokinetic properties in animal models, highlighting its potential for diagnostic applications in oncology and neurology.

Despite these promising findings, challenges remain in the development of 2-chloro-1-4-(pyridin-4-yl)piperazin-1-ylethan-1-one as a therapeutic or diagnostic agent. Issues such as solubility, stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Future research directions may include the design of analogs with improved pharmacological profiles and the exploration of combination therapies to enhance efficacy.

In conclusion, 2-chloro-1-4-(pyridin-4-yl)piperazin-1-ylethan-1-one (CAS: 491837-82-2) represents a versatile scaffold with significant potential in drug discovery and diagnostic imaging. The latest studies underscore its relevance in targeting kinase enzymes and developing radiopharmaceuticals, paving the way for further investigations. Continued research efforts will be essential to unlock its full therapeutic and diagnostic capabilities.